Cas no 693824-68-9 ((1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid)

• Product Name: (1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid
• CAS No: 693824-68-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 826600
• PubChem ID: 2989810
• Update Time: 2025-05-24

(1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-3-oxopiperazin-2-yl)acetic acid
• 2-(1-Benzyl-3-oxo-2-piperazinyl)acetic acid
• (1-benzyl-3-oxo-2-piperazinyl)acetic acid
• (1-benzyl-3-oxopiperazin-2-yl)acetic acid
• 2-[3-oxo-1-benzylpiperazin-2-yl]acetic acid
• AC1MGPSN
• F1685-0429
• SDCCGMLS-0065621.P001
• FT-0727792
• DTXSID40388132
• AKOS016843049
• 4-(PHTHALIMIDO)-2-HYDROXY-BUTYRICACID
• 693824-68-9
• SR-01000304269-1
• SR-01000304269
• AKOS000319663
• SCHEMBL14261601
• (1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid

• MDL： MFCD05666719
• Inchi： 1S/C13H16N2O3/c16-12(17)8-11-13(18)14-6-7-15(11)9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,18)(H,16,17)
• InChI Key： LLZQBDMIRUNSAB-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)N(CC2C=CC=CC=2)CCN1

Computed Properties

• Exact Mass: 248.11618
• Monoisotopic Mass: 248.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 502.7°C at 760 mmHg
• Flash Point: 257.8°C
• Refractive Index: 1.567
• PSA: 69.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid

Introduction to (1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid (CAS No. 693824-68-9)

(1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid, identified by its Chemical Abstracts Service (CAS) number 693824-68-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a benzyl group, an oxo group, and a piperazine ring, contribute to its unique chemical properties and potential therapeutic utilities.

The< strong>piperazine moiety is a six-membered heterocyclic amine containing nitrogen atoms at the 1 and 4 positions. Piperazine derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, including antihistamines, antipsychotics, and antibiotics. The incorporation of a piperazine ring in (1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid enhances its interactions with biological targets, making it a valuable scaffold for drug design.

The< strong>benzyl group in the molecule provides additional structural stability and influences the electronic properties of the compound. This group can also participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets. The< strong>oxo group, located at the 3-position of the piperazine ring, introduces polarity to the molecule, affecting its solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The< strong>(1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid structure has been investigated for its potential role in modulating various biological pathways.

One of the most notable areas of research involving< strong>(1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid is its application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, it is possible to disrupt aberrant signaling pathways that contribute to disease progression. Studies have shown that derivatives of piperazine can effectively target kinases by binding to their active sites.

Additionally, the< strong>(1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid scaffold has been explored for its potential in treating neurological disorders. Piperazine derivatives have shown promise as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The ability of this compound to interact with neurotransmitter systems makes it a candidate for further development into therapeutic agents.

The synthesis of< strong>(1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl group and the oxo group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for research and commercial purposes.

In conclusion, (1-Benzyl-3-Oxo-2-Piperazinyl)Acetic Acid (CAS No. 693824-68-9) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for drug development, particularly in the areas of kinase inhibition and neurological disorders. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.